Cas no 1361813-95-7 (4-Chloro-3-(2,4-dichlorophenyl)pyridine)

• Product Name: 4-Chloro-3-(2,4-dichlorophenyl)pyridine
• CAS No: 1361813-95-7
• MF: C₁₁H₆Cl₃N
• MW: 258.531039714813
• CID: 4926808
• Update Time: 2025-05-19

4-Chloro-3-(2,4-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(2,4-dichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl3N/c12-7-1-2-8(11(14)5-7)9-6-15-4-3-10(9)13/h1-6H
• InChI Key： RTHVDJNIXNABEG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=NC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(2,4-dichlorophenyl)pyridine

Introduction to 4-Chloro-3-(2,4-dichlorophenyl)pyridine (CAS No. 1361813-95-7) in Modern Chemical Research

4-Chloro-3-(2,4-dichlorophenyl)pyridine, identified by the chemical formula CAS No. 1361813-95-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic aromatic molecule has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple chlorine substituents on the aromatic ring enhances its reactivity, enabling diverse chemical transformations that are pivotal for drug discovery and material science applications.

The compound’s structural motif, featuring a pyridine core substituted with chloro groups at specific positions, aligns well with the current trends in medicinal chemistry. Pyridine derivatives are widely recognized for their role in developing central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The specific arrangement of chloro atoms in 4-Chloro-3-(2,4-dichlorophenyl)pyridine not only influences its electronic properties but also modulates its interactions with biological targets, making it an attractive scaffold for structure-activity relationship (SAR) studies.

In recent years, there has been a surge in research focused on developing novel kinase inhibitors, particularly those targeting aberrantly activated kinases in cancer therapy. The structural features of 4-Chloro-3-(2,4-dichlorophenyl)pyridine make it a promising candidate for designing such inhibitors. For instance, the electron-withdrawing nature of the chlorine atoms can enhance the binding affinity to the ATP-binding pocket of kinases, while the pyridine ring provides a suitable pharmacophore for optimal orientation within the active site. Several studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against various kinases, including tyrosine kinases and serine/threonine kinases.

Moreover, the agrochemical industry has shown interest in 4-Chloro-3-(2,4-dichlorophenyl)pyridine due to its potential as a precursor in synthesizing novel pesticides and herbicides. The chlorine substituents contribute to the compound’s lipophilicity and stability, which are crucial properties for agrochemical formulations. Researchers have explored its use in developing compounds that target specific enzymatic pathways in pests while minimizing environmental impact. This aligns with the global push towards sustainable agriculture and the development of greener chemical solutions.

The synthetic chemistry of 4-Chloro-3-(2,4-dichlorophenyl)pyridine is another area of active investigation. The compound can be synthesized through various routes, including nucleophilic aromatic substitution reactions and cross-coupling techniques. The availability of multiple synthetic pathways allows chemists to tailor the reaction conditions to produce desired regioisomers or functionalized derivatives efficiently. Recent advances in catalytic methods have further streamlined these processes, enabling higher yields and cleaner reactions under milder conditions.

From a computational chemistry perspective, 4-Chloro-3-(2,4-dichlorophenyl)pyridine has been studied to understand its molecular interactions and mechanistic pathways. Molecular docking simulations have revealed that this compound can effectively bind to biological targets such as enzymes and receptors by forming hydrogen bonds and hydrophobic interactions. These insights have guided medicinal chemists in optimizing lead compounds for better pharmacological activity. Additionally, quantum mechanical calculations have provided detailed electronic structure information, aiding in rational drug design strategies.

The safety and handling of 4-Chloro-3-(2,4-dichlorophenyl)pyridine are also critical considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE), such as gloves and lab coats, should be worn at all times when working with this compound. Furthermore, adequate ventilation and waste disposal protocols must be followed to ensure environmental safety.

In conclusion,4-Chloro-3-(2,4-dichlorophenyl)pyridine (CAS No. 1361813-95-7) represents a versatile and valuable building block in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for developing novel bioactive molecules targeting various diseases and agricultural challenges. As research continues to evolve，this compound will undoubtedly play a pivotal role in advancing chemical innovation across multiple disciplines.